Cas no 1251623-52-5 (ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate)

Ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate is a specialized organic compound featuring a thiazole core functionalized with a cyano group and a carbamoylpropanoate ester moiety. Its structural design makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for applications requiring heterocyclic frameworks. The presence of both electron-withdrawing (cyano) and electron-donating (ester) groups enhances its reactivity in nucleophilic and electrophilic transformations. This compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and material science research.
ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate structure
1251623-52-5 structure
Product Name:ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate
CAS No:1251623-52-5
MF:C10H11N3O3S
MW:253.277640581131
CID:5941183
PubChem ID:52417474
Update Time:2025-06-11

ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate
    • AKOS024531944
    • ethyl 3-[(5-cyano-1,3-thiazol-2-yl)carbamoyl]propanoate
    • ethyl 4-((5-cyanothiazol-2-yl)amino)-4-oxobutanoate
    • F6096-0083
    • VU0531940-1
    • ethyl 4-[(5-cyano-1,3-thiazol-2-yl)amino]-4-oxobutanoate
    • 1251623-52-5
    • Inchi: 1S/C10H11N3O3S/c1-2-16-9(15)4-3-8(14)13-10-12-6-7(5-11)17-10/h6H,2-4H2,1H3,(H,12,13,14)
    • InChI Key: IJNIZASXAMQOPB-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CN=C1NC(CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 253.05211239g/mol
  • Monoisotopic Mass: 253.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 120Ų

ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate Pricemore >>

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Additional information on ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate

Comprehensive Overview of Ethyl 3-(5-Cyano-1,3-Thiazol-2-yl)carbamoylpropanoate (CAS No. 1251623-52-5)

The compound Ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate (CAS No. 1251623-52-5) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and a cyano group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of Ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate is its versatility. The presence of both ester and carbamoyl functional groups allows for further chemical modifications, enabling the development of novel derivatives. This adaptability is particularly relevant in the context of green chemistry, where sustainable synthesis methods are a growing focus. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates in accelerating the identification of new therapeutic agents.

From a structural perspective, the thiazole ring in CAS No. 1251623-52-5 contributes to its stability and reactivity. Thiazole derivatives are known for their broad biological activities, including antimicrobial and anti-inflammatory properties. This has led to increased searches for thiazole-based compounds in academic and industrial databases. Additionally, the cyano group enhances the compound's ability to participate in nucleophilic reactions, making it a preferred choice for heterocyclic chemistry applications.

The synthesis of Ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate typically involves multi-step organic reactions, including condensation and esterification processes. Optimizing these reactions for higher yields and lower environmental impact is a topic of ongoing research. Keywords such as sustainable synthesis and catalytic efficiency are frequently associated with this compound in scientific literature, reflecting the industry's shift toward eco-friendly practices.

In the pharmaceutical sector, CAS No. 1251623-52-5 is explored for its potential as a building block in small-molecule drugs. Its compatibility with high-throughput screening platforms makes it a candidate for targeting diseases like cancer and metabolic disorders. The rise of personalized medicine has further driven interest in such compounds, as they offer modularity for tailored therapeutic solutions.

Beyond pharmaceuticals, Ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate finds applications in material science. Its molecular framework can be incorporated into polymers or coatings to enhance properties like durability and conductivity. This aligns with the growing demand for advanced materials in electronics and renewable energy technologies.

To summarize, Ethyl 3-(5-cyano-1,3-thiazol-2-yl)carbamoylpropanoate (CAS No. 1251623-52-5) is a multifaceted compound with promising applications across multiple industries. Its relevance to drug discovery, green chemistry, and material innovation ensures its continued prominence in scientific research. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.

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